5-Bromo-6-methyl-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole

• Molecular Formula: C14H21BrN2OSi
• Molecular Weight: 341.32 g/mol
• IUPAC Name: 2-[(5-bromo-6-methylindazol-2-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C14H21BrN2OSi/c1-11-7-14-12(8-13(11)15)9-17(16-14)10-18-5-6-19(2,3)4/h7-9H,5-6,10H2,1-4H3
• InChI Key: MCNOAGHOHOEIFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(C=C2C=C1Br)COCC[Si](C)(C)C

Description

5-Bromo-6-methyl-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole is a useful research compound. Its molecular formula is C14H21BrN2OSi and its molecular weight is 341.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-6-methyl-indazole (500 mg, 2.37 mmol) in THF (6 mL) was added dicyclohexylmethylamine (0.63 mL, 3.0 mmol), followed by SEM-chloride (0.50 mL, 2.8 mmol) via syringe. The reaction mixture was stirred at room temperature for 3 hours. EtOAc (20 mL) was added followed by 0.5N aqueous NaOH (15 mL). The layers were separated and the aqueous layer was extracted with EtOAc (3×20 mL). The combined organic layers were washed consecutively with water and brine. The organic layer was dried over Na2SO4 and concentrated in vacuo. The crude material was purified by flash chromatography (0-33% EtOAc/heptane) to provide the title compound (639 mg, 79% yield). MS (ES+) 343.1 (M+H)+. 1H NMR (500 MHz, CDCl3) δ 8.03 (s, 1H), 7.93 (s, 1H), 7.60 (s, 1H), 5.70 (s, 2H), 3.62 (t, J=8.10 Hz, 2H), 2.52 (s, 3H), 0.95 (t, J=8.30 Hz, 2H), 0.00 (s, 9H).